Cas no 1273566-12-3 (1-benzyl 4-tert-butyl 6-oxo-1,4-diazepane-1,4-dicarboxylate)

• Product Name: 1-benzyl 4-tert-butyl 6-oxo-1,4-diazepane-1,4-dicarboxylate
• CAS No: 1273566-12-3
• MF: C₁₈H₂₄N₂O₅
• MW: 348.393565177917
• CID: 5273025
• PubChem ID: 135392230
• Update Time: 2025-07-18

1-benzyl 4-tert-butyl 6-oxo-1,4-diazepane-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl4-(tert-butyl)6-oxo-1,4-diazepane-1,4-dicarboxylate
• 1-Benzyl 4-(tert-butyl) 6-oxo-1,4-diazepane-1,4-dicarboxylate
• 4-O-Benzyl 1-O-tert-butyl 6-oxo-1,4-diazepane-1,4-dicarboxylate
• 1-benzyl 4-tert-butyl 6-oxo-1,4-diazepane-1,4-dicarboxylate
• 1273566-12-3
• SCHEMBL24326113
• F89181
• MFCD18791248

• Inchi： 1S/C18H24N2O5/c1-18(2,3)25-17(23)20-10-9-19(11-15(21)12-20)16(22)24-13-14-7-5-4-6-8-14/h4-8H,9-13H2,1-3H3
• InChI Key： BJXCOWROGBTXBH-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(=O)CN(C(OCC2=CC=CC=C2)=O)CC1

Computed Properties

• Exact Mass: 348.16852187g/mol
• Monoisotopic Mass: 348.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.2

Additional information on 1-benzyl 4-tert-butyl 6-oxo-1,4-diazepane-1,4-dicarboxylate

Recent Advances in the Study of 1-Benzyl 4-tert-Butyl 6-Oxo-1,4-Diazepane-1,4-Dicarboxylate (CAS: 1273566-12-3)

The compound 1-benzyl 4-tert-butyl 6-oxo-1,4-diazepane-1,4-dicarboxylate (CAS: 1273566-12-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of 1-benzyl 4-tert-butyl 6-oxo-1,4-diazepane-1,4-dicarboxylate as a key intermediate in the synthesis of novel diazepane derivatives. These derivatives have shown promise in targeting various biological pathways, including those involved in inflammation, neurodegenerative diseases, and cancer. The compound's unique diazepane core, combined with its benzyl and tert-butyl ester functionalities, makes it a versatile scaffold for further chemical modifications.

One of the most notable advancements in the study of this compound is its role in the development of protease inhibitors. Researchers have demonstrated that derivatives of 1-benzyl 4-tert-butyl 6-oxo-1,4-diazepane-1,4-dicarboxylate can effectively inhibit specific proteases involved in pathological processes, such as viral replication and tumor metastasis. These findings open new avenues for the design of targeted therapies with improved efficacy and reduced side effects.

In addition to its therapeutic potential, recent research has also explored the pharmacokinetic properties of this compound. Studies have shown that 1-benzyl 4-tert-butyl 6-oxo-1,4-diazepane-1,4-dicarboxylate exhibits favorable bioavailability and metabolic stability, making it a promising candidate for further preclinical development. However, challenges remain in optimizing its selectivity and minimizing off-target effects, which are critical for its successful translation into clinical applications.

Looking ahead, the continued investigation of 1-benzyl 4-tert-butyl 6-oxo-1,4-diazepane-1,4-dicarboxylate and its derivatives is expected to yield valuable insights into its mechanism of action and therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully harness the capabilities of this compound and bring innovative treatments to patients in need.